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Compound of Interest

Compound Name: Sodium chloroplatinate

Cat. No.: B074783

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sodium chloroplatinate, a key
inorganic compound utilized in diverse scientific fields. This document details its chemical and
physical properties, critical safety information as outlined in Safety Data Sheets (SDS), and
established experimental protocols for its application in catalysis and nuclear magnetic
resonance (NMR) spectroscopy.

Chemical Identification and Properties

Sodium chloroplatinate is the sodium salt of hexachloroplatinic acid. It primarily exists in two
forms: the anhydrous salt (Naz[PtCle]) and the more common hexahydrate (Naz[PtCls]-6H20).
The anhydrous form is characterized as a yellow, hygroscopic crystalline solid, which readily
converts to the orange hexahydrate in the presence of moisture.[1][2][3] This conversion can
be reversed by heating the hexahydrate at 110°C.[2]

Below is a summary of the key physical and chemical properties for both the anhydrous and
hexahydrate forms of sodium chloroplatinate.

Table 1: Physical and Chemical Properties of Sodium Chloroplatinate
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Sodium Sodium

Property Hexachloroplatinate(IV) Hexachloroplatinate(IV)
(Anhydrous) Hexahydrate

CAS Number 16923-58-3[1][2][3] 19583-77-8[4]

Molecular Formula NazPtCls[1][3] NazPtCle-6H20

Molecular Weight 453.78 g/mol [1][3] 561.87 g/mol
Yellow, hygroscopic crystals[1] ) ]

Appearance 3] Orange crystalline solid[2]

] ] 110°C (for dehydration of N

Melting Point Not specified
hexahydrate)[2]

Density 2.5 g/lcm3[2][5] Not specified

Solubility Soluble in water and alcohol[3]  Soluble in water[4]

Safety Data Sheet (SDS) Summary

A thorough understanding of the hazards associated with sodium chloroplatinate is crucial for
its safe handling in a laboratory setting. This compound is classified as hazardous and requires
appropriate personal protective equipment (PPE) and handling procedures.

Table 2: GHS Hazard Information for Sodium Hexachloroplatinate(IV)
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Hazard

o GHS Pictogram Signal Word Hazard Statement
Classification
Acute Toxicity, Oral Skull and Crosshones H301: Toxic if
Danger[1][6]
(Category 3)[1] (GHS06)[2] swallowed[1][4]
Serious Eye Damage ) H318: Causes serious
Corrosion (GHSO05)[2] Danger[1][6]
(Category 1)[1] eye damage([1]
) o ] H317: May cause an
Skin Sensitization Exclamation Mark ) i
Danger[1][6] allergic skin
(Category 1)[1] (GHSO07)[7] i
reaction[1][4]
H334: May cause
Respirator allergy or asthma
p. ] .y Health Hazard i
Sensitization Danger[1][6] symptoms or
(GHS08)[8] o
(Category 1)[1] breathing difficulties if
inhaled[2]
Environmental Environment (GHS09) ] -~
Warning[2] Not specified

Hazard[2]

[2]

Exposure Limits:

e ACGIH TLV: 0.002 mg/m3 (as Pt, soluble salts)[9]

e OSHA PEL: 0.002 mg/m3 (as Pt, soluble salts)[9]

e NIOSH IDLH: 4 mg/m3 (as Pt, soluble salts)[9]

Experimental Protocols

Sodium chloroplatinate is a versatile precursor and reference standard in various chemical

applications. Below are detailed protocols for its use in the synthesis of platinum nanopatrticles

and as a reference standard in 1°>Pt NMR spectroscopy.

Synthesis of Platinum Nanoparticles

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://wap.guidechem.com/encyclopedia/platinate-2-hexachloro-sodium--dic19154.html
https://en.wikipedia.org/wiki/Sodium_hexachloroplatinate
https://wap.guidechem.com/encyclopedia/platinate-2-hexachloro-sodium--dic19154.html
https://minemen.org/PDFs/SodiumHexachloroindateSDS.pdf
https://wap.guidechem.com/encyclopedia/platinate-2-hexachloro-sodium--dic19154.html
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-hexachloroplatinate_IV_-hexahydrate
https://wap.guidechem.com/encyclopedia/platinate-2-hexachloro-sodium--dic19154.html
https://en.wikipedia.org/wiki/Sodium_hexachloroplatinate
https://wap.guidechem.com/encyclopedia/platinate-2-hexachloro-sodium--dic19154.html
https://minemen.org/PDFs/SodiumHexachloroindateSDS.pdf
https://wap.guidechem.com/encyclopedia/platinate-2-hexachloro-sodium--dic19154.html
https://wap.guidechem.com/encyclopedia/platinate-2-hexachloro-sodium--dic19154.html
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://wap.guidechem.com/encyclopedia/platinate-2-hexachloro-sodium--dic19154.html
https://minemen.org/PDFs/SodiumHexachloroindateSDS.pdf
https://wap.guidechem.com/encyclopedia/platinate-2-hexachloro-sodium--dic19154.html
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-hexachloroplatinate_IV_-hexahydrate
https://wap.guidechem.com/encyclopedia/platinate-2-hexachloro-sodium--dic19154.html
https://www.carlroth.com/medias/SDB-5626-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDg0MzF8YXBwbGljYXRpb24vcGRmfGFHVm1MMmd5T0M4NU1UZ3hNekE1TnprMk16Z3lMMU5FUWw4MU5qSTJYMDFVWDBWT0xuQmtaZ3w2YmIwMDk5OGIwYWRkYzc1YjE0ZDc3OTcxMjg1YmVjYzZhZmFhNGE1NTg4NWFjNzA0YzU4OWM0NWFmZjBiMDM1
https://wap.guidechem.com/encyclopedia/platinate-2-hexachloro-sodium--dic19154.html
https://minemen.org/PDFs/SodiumHexachloroindateSDS.pdf
https://en.wikipedia.org/wiki/Sodium_hexachloroplatinate
https://en.wikipedia.org/wiki/Sodium_hexachloroplatinate
https://en.wikipedia.org/wiki/Sodium_hexachloroplatinate
https://en.wikipedia.org/wiki/Sodium_hexachloroplatinate
https://www.haz-map.com/Agents/21711
https://www.haz-map.com/Agents/21711
https://www.haz-map.com/Agents/21711
https://www.benchchem.com/product/b074783?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

This protocol outlines the synthesis of platinum nanoparticles (PtNPs) from sodium
hexachloroplatinate(IV) hexahydrate using sodium borohydride as a reducing agent.[10]

Materials:

e Sodium hexachloroplatinate(IV) hexahydrate (Naz[PtCls]-:6H20)

e Sodium borohydride (NaBHa4)

e Deionized water

Procedure:

Prepare a 0.13 mM aqueous solution of sodium hexachloroplatinate(IV) hexahydrate. For
instance, dissolve 7.3 mg of Naz[PtCls]-6H20 in 100 mL of deionized water.[10]

 In a separate flask, prepare a fresh solution of sodium borohydride.

o While vigorously stirring the platinum salt solution, rapidly add 10 equivalents of the sodium
borohydride solution.[10]

o Continue to stir the reaction mixture for a minimum of 2 hours at room temperature. The
formation of platinum nanoparticles will be indicated by a color change in the solution.[10]

e The resulting colloidal suspension of platinum nanoparticles can be utilized directly for
catalytic applications.[10]

Preparation of a *>Pt NMR Reference Standard

Sodium hexachloroplatinate is the accepted reference standard for 1°>Pt NMR spectroscopy,
defining the O ppm chemical shift.[11]

Materials:
e Sodium hexachloroplatinate(IV) (Naz[PtCls])
o Deuterium oxide (D20)

¢ 5 mm NMR tubes
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¢ Volumetric flask
e Analytical balance
Procedure:

o Accurately weigh the required amount of sodium hexachloroplatinate(lV) to prepare a 1.2 M
solution in the desired volume of D20.[11]

» Dissolve the weighed compound in D20 within a volumetric flask, ensuring complete
dissolution through gentle agitation.[11]

o Transfer the resulting solution to a 5 mm NMR tube for use as an external reference
standard.[11]

Visualized Workflow for Safe Handling

The following diagram, generated using the DOT language, illustrates the logical workflow for
the safe handling of sodium chloroplatinate, from initial assessment to final disposal.
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Workflow for Safe Handling of Sodium Chloroplatinate

Preparation

1. Review SDS

2. Identify Hazards
(Toxic, Corrosive, Sensitizer)

3. Don PPE
(Gloves, Goggles, Lab Coat)

4. Work in Fume Hood

5. Weigh Carefully

6. Dissolve in Solvent

Emergency Response !

Waste

Disposal

Exposure

Use Spill Kit Administer First Aid

P> 7. Collect Waste

i

8. Label Waste Container

l

9. Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling of sodium chloroplatinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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